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Compound of Interest

Compound Name: 3-Methoxybenzamide

Cat. No.: B147233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 3-Methoxybenzamide's (3-MBA)

inhibitory effects with other relevant inhibitors, supported by experimental data. The information

is intended to assist researchers in evaluating 3-MBA's potential applications and in the design

of future studies.

Comparative Inhibitory Potency
3-Methoxybenzamide is a known inhibitor of Poly(ADP-ribose) Polymerases (PARPs) and

ADP-ribosyltransferases (ADPRTs)[1]. Its inhibitory activity is crucial in the context of DNA

repair and cell division. To provide a clear comparison, the following table summarizes the

inhibitory concentrations (IC50) and inhibition constants (Ki) of 3-MBA and other notable PARP

and Nicotinamide Phosphoribosyltransferase (NAMPT) inhibitors.
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Compound Target(s) IC50 / Ki
Cell Line / Assay
Conditions

3-Methoxybenzamide
Poly(ADP-ribose)

synthetase
Ki < 2 µM Enzyme Assay

PARP1 Inactive In vitro assay

PARP2
Inhibits (Specific IC50

not reported)
In vitro assay

Olaparib PARP1 1.9 nM Enzyme Assay

PARP2 0.3 nM Enzyme Assay

Rucaparib PARP1 1.4 nM Enzyme Assay

PARP2 0.2 nM Enzyme Assay

Niraparib PARP1 3.8 nM Enzyme Assay

PARP2 2.1 nM Enzyme Assay

Talazoparib PARP1 0.57 nM Enzyme Assay

PARP2 0.2 nM Enzyme Assay

Veliparib PARP1 5.2 nM Enzyme Assay

PARP2 2.9 nM Enzyme Assay

FK866 (APO866) NAMPT IC50 ~1 nM
Various cancer cell

lines

KPT-9274 NAMPT
Biochemical IC50 =

120 nM
Enzyme Assay

Note: The inhibitory activity of compounds can vary depending on the specific assay conditions

and cell lines used. The data presented here is for comparative purposes.

Signaling Pathway and Experimental Workflow
To visualize the mechanism of action and the experimental procedures for evaluating PARP

inhibitors, the following diagrams are provided.
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Cellular Stress

PARP Activation and DNA Repair

Inhibition

DNA Damage
(Single-Strand Break)

PARP1
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Poly(ADP-ribose)
(PAR)

 synthesizes DNA Repair Proteins
(e.g., XRCC1, Ligase III)

 recruits
DNA Repair
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Assay Preparation

Reaction

Detection

Coat 96-well plate
with Histone H1

Wash wells

Block non-specific sites

Wash wells

Add PARP enzyme,
biotinylated NAD+,

and inhibitor (3-MBA)

Incubate at 37°C

Add Streptavidin-HRP

Wash wells

Add TMB Substrate

Incubate in dark

Add Stop Solution

Read absorbance at 450 nm

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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